Cas no 4845-05-0 (3-Hydroperoxy-1-cyclohexene)

3-Hydroperoxy-1-cyclohexene structure
3-Hydroperoxy-1-cyclohexene structure
Product name:3-Hydroperoxy-1-cyclohexene
CAS No:4845-05-0
MF:C6H10O2
MW:114.142402172089
CID:2655238
PubChem ID:10460676

3-Hydroperoxy-1-cyclohexene Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroperoxy-1-cyclohexene
    • 3-hydroperoxycyclohexene
    • 2-cyclohexen-1-yl hydroperoxide
    • 4845-05-0
    • 2-CYCLOHEXENYL HYDROPEROXIDE
    • SCHEMBL2600387
    • 3-hydroperoxy-cyclohexene
    • DTXSID70440232
    • cyclohexene-3-hydroperoxide
    • Inchi: InChI=1S/C6H10O2/c7-8-6-4-2-1-3-5-6/h2,4,6-7H,1,3,5H2
    • InChI Key: PMZIOYPAJRJYSI-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 114.068079557g/mol
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 88.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.0353 (rough estimate)
  • Boiling Point: 173.66°C (rough estimate)
  • Refractive Index: 1.4495 (estimate)

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